Cas no 61236-14-4 (2-bromo-1-(2-phenylphenyl)ethan-1-one)

• Product Name: 2-bromo-1-(2-phenylphenyl)ethan-1-one
• CAS No: 61236-14-4
• MF: C₁₄H₁₁BrO
• MW: 275.140543222427
• MDL: MFCD28406468
• CID: 487481
• PubChem ID: 12747845
• Update Time: 2025-05-24

2-bromo-1-(2-phenylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1,1'-biphenyl]-2-yl-2-bromo-
• 2-bromo-1-(2-phenylphenyl)ethanone
• 2-bromo-1-(2-phenylphenyl)ethan-1-one
• (bromoacetyl)biphenyl
• SCHEMBL3876724
• 1-{[1,1'-biphenyl]-2-yl}-2-bromoethan-1-one
• 1-[1,1'-biphenyl]-2-yl-2-bromoethanone
• 1-biphenyl-2-yl-2-bromo-ethanone
• UOMDLCVGPUNXQV-UHFFFAOYSA-N
• 2-bromoacetyl-biphenyl
• EN300-19464140
• DTXSID10508805
• 1-([1,1'-Biphenyl]-2-yl)-2-bromoethan-1-one
• 61236-14-4

• MDL： MFCD28406468
• Inchi： 1S/C14H11BrO/c15-10-14(16)13-9-5-4-8-12(13)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： UOMDLCVGPUNXQV-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 273.99933
• Monoisotopic Mass: 273.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-bromo-1-(2-phenylphenyl)ethan-1-one

2-Bromo-1-(2-Phenylphenyl)Ethan-1-One: A Comprehensive Overview

2-Bromo-1-(2-phenylphenyl)ethan-1-one (CAS No. 61236-14-4) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its bromine atom attached to a carbon chain, which is further connected to a phenyl group substituted with another phenyl ring. The bromine atom plays a significant role in the compound's reactivity and functionality, making it a valuable intermediate in organic synthesis.

The molecular structure of 2-bromo-1-(2-phenylphenyl)ethan-1-one consists of a ketone group (C=O) at the terminal position, which contributes to its polar nature and solubility properties. The presence of the phenyl groups enhances the compound's aromaticity, which is crucial for its stability and potential applications in pharmaceuticals and agrochemicals. Recent studies have explored the use of this compound as a building block for synthesizing bioactive molecules, leveraging its reactivity and structural versatility.

One of the most notable advancements in the study of 2-bromo-1-(2-phenylphenyl)ethan-1-one involves its application in click chemistry. Researchers have demonstrated that this compound can undergo efficient cycloaddition reactions, enabling the rapid construction of complex molecular frameworks. This approach has been particularly useful in drug discovery, where the ability to quickly assemble diverse chemical libraries is essential.

In addition to its synthetic applications, 2-bromo-1-(2-phenylphenyl)ethan-1-one has been investigated for its photophysical properties. Studies have shown that the compound exhibits strong fluorescence under UV light, making it a promising candidate for use in optoelectronic materials. This property is attributed to the conjugated system formed by the ketone group and the aromatic rings, which facilitates energy transfer and emission.

The synthesis of 2-bromo-1-(2-phenylphenyl)ethan-1-one typically involves multi-step reactions, often starting from benzophenone derivatives. Recent optimizations have focused on improving yield and purity through the use of catalytic systems and green chemistry principles. These advancements not only enhance the efficiency of production but also align with current trends toward sustainable chemical processes.

From a toxicological perspective, 2-bromo-1-(2-phenylphenyl)ethan-1-one has been subjected to rigorous safety assessments. Initial findings suggest that the compound exhibits low acute toxicity, which is favorable for its potential use in therapeutic agents. However, further long-term studies are required to fully understand its safety profile and environmental impact.

In conclusion, 2-bromo-1-(2-phenylphenyl)ethan-1-one (CAS No. 61236-14-4) is a versatile compound with significant potential in organic synthesis, materials science, and pharmacology. Its unique structure and reactivity continue to drive innovative research, positioning it as an important tool for advancing modern chemistry.